Hex-1-yn-3-amine hydrochloride
Overview
Description
Scientific Research Applications
Catalytic Processes
Hex-1-yn-3-amine hydrochloride plays a role in catalytic processes, such as amine degradation in CO2 capture. Amines, including Hex-1-yn-3-amine, undergo degradation due to various factors, affecting the efficiency of CO2 absorption technologies. Understanding the degradation mechanisms of amines like Hex-1-yn-3-amine is crucial for improving the sustainability and efficiency of CO2 capture processes (Gouedard, Picq, Launay, & Carrette, 2012).
Polymerization Catalysts
Hex-1-yn-3-amine hydrochloride derivatives are used in polymerization catalysts. For example, zirconium complexes of amine bis(phenolate) ligands, potentially including Hex-1-yn-3-amine derivatives, have been shown to be effective in polymerizing 1-hexene, indicating the role of these amines in enhancing polymerization reactivity and influencing polymer properties (Tshuva, Goldberg, Kol, & Goldschmidt, 2001).
Hydroformylation Reactions
In hydroformylation reactions, Hex-1-yn-3-amine hydrochloride derivatives could be involved as ligands in rhodium-catalyzed processes. These reactions are pivotal in the chemical industry for producing aldehydes from alkenes. The modification of catalysts with amines, including Hex-1-yn-3-amine derivatives, affects the yield and selectivity of the hydroformylation products, showcasing the importance of these amines in industrial chemistry (Trzeciak, 1990).
Chemical Selectivity and Reactivity
The chemical reactivity and selectivity of Hex-1-yn-3-amine derivatives have been studied in the context of skin sensitization potency and hapten reactivity. These studies provide insight into the molecular interactions and reactivity of such compounds, which is crucial for understanding their behavior in biological systems and potential applications in medicinal chemistry (Meschkat, Barratt, & Lepoittevin, 2001).
Advanced Material Applications
Hex-1-yn-3-amine hydrochloride derivatives are also explored in the development of advanced materials. For example, they can be used in the synthesis of coordination polymers with potential applications in catalysis, gas storage, and separation processes. The flexibility and functional diversity of Hex-1-yn-3-amine derivatives make them suitable ligands for constructing complex structures with desirable physical and chemical properties (Zhang, Deng, Huo, Zhao, & Gao, 2013).
properties
IUPAC Name |
hex-1-yn-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N.ClH/c1-3-5-6(7)4-2;/h2,6H,3,5,7H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJWWEASWQVPJDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C#C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hex-1-yn-3-amine hydrochloride | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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